N-(2-chlorophenyl)-4-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazine-1-carboxamide

• IUPAC Name: N-(2-chlorophenyl)-4-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]piperazine-1-carboxamide
• InChI: InChI=1S/C19H19ClFN7O/c20-16-3-1-2-4-17(16)22-19(29)27-11-9-26(10-12-27)13-18-23-24-25-28(18)15-7-5-14(21)6-8-15/h1-8H,9-13H2,(H,22,29)
• InChI Key: PMRFWAYNZQQGFS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NN=NN2C3=CC=C(C=C3)F)C(=O)NC4=CC=CC=C4Cl
• Molecular Formula: C19H19ClFN7O
• Molecular Weight: 415.9 g/mol

Description

N-(2-chlorophenyl)-4-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C19H19ClFN7O and its molecular weight is 415.86. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

The compound, along with similar piperazine derivatives, has been synthesized and assessed for biological activities. Research shows that these compounds exhibit moderate activity against various bacteria and fungi. A study by Guna et al. (2009) synthesized related compounds, demonstrating their antimicrobial potential (Guna, Patolia, Patel, & Purohit, 2009).

Structural Characterisation

Structural characterisation of novel pyrazole carboxamide derivatives containing piperazine moiety has been conducted. Lv et al. (2013) used IR, 1H NMR, and HRMS spectroscopy for this purpose, providing insights into the structural aspects of these compounds (Lv, Ding, & Zhao, 2013).

Antiviral and Antimicrobial Activities

New derivatives of piperazine have shown promising antiviral and antimicrobial activities. Reddy et al. (2013) synthesized compounds with significant antiviral activities against Tobacco mosaic virus (TMV) and potent antimicrobial activity (Reddy et al., 2013).

Molecular Interaction Studies

The antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide, a structurally similar compound, shows potent and selective activity for the CB1 cannabinoid receptor. Shim et al. (2002) conducted a study revealing the molecular interactions of this compound with the CB1 receptor (Shim, Welsh, Cartier, Edwards, & Howlett, 2002).

Synthesis for Radiotracer Studies

Katoch-Rouse and Horti (2003) demonstrated the synthesis of related compounds for potential use as radiotracers for studying CB1 cannabinoid receptors in the brain (Katoch-Rouse & Horti, 2003).

Antibacterial, Antifungal, and Cytotoxic Activities

Gan et al. (2010) synthesized a series of azole-containing piperazine derivatives, which exhibited significant antibacterial, antifungal, and cytotoxic activities in vitro (Gan, Fang, & Zhou, 2010).